Cas no 774586-89-9 (4-Quinolinecarboxylicacid, 2,6-dimethyl-, methyl ester)

4-Quinolinecarboxylic acid, 2,6-dimethyl-, methyl ester is a quinoline derivative characterized by its methyl ester functional group and dimethyl substitution at the 2,6-positions. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmacologically active molecules or functional materials. The methyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. The dimethyl substitution may influence steric and electronic properties, impacting reactivity and selectivity in subsequent reactions. Its well-defined structure makes it suitable for applications in medicinal chemistry, catalysis, or material science research. Proper handling and storage under inert conditions are recommended to maintain stability.

4-Quinolinecarboxylicacid, 2,6-dimethyl-, methyl ester structure

774586-89-9 structure

Product Name:4-Quinolinecarboxylicacid, 2,6-dimethyl-, methyl ester

CAS No:774586-89-9

MF:C₁₃H₁₃NO₂

MW:215.247823476791

CID:552513

PubChem ID:17255628

Update Time:2025-05-27

4-Quinolinecarboxylicacid, 2,6-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Quinolinecarboxylicacid, 2,6-dimethyl-, methyl ester
- 4-Quinolinecarboxylicacid,2,6-dimethyl-,methylester(9CI)
- AKOS003352543
- 2,6-Dimethylquinoline-4-carboxylic acid methyl ester
- CS-0364988
- 774586-89-9
- methyl 2,6-dimethylquinoline-4-carboxylate
- Inchi： 1S/C13H13NO2/c1-8-4-5-12-10(6-8)11(13(15)16-3)7-9(2)14-12/h4-7H,1-3H3
- InChI Key： BDOORBRWEMYQFI-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(C)N=C2C=CC(C)=CC2=1)=O

Computed Properties

Exact Mass: 215.09500
Monoisotopic Mass: 215.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19000
LogP: 2.63820

4-Quinolinecarboxylicacid, 2,6-dimethyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435658-1g	Methyl 2,6-dimethylquinoline-4-carboxylate	774586-89-9	98%	1g	￥5068.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435658-5g	Methyl 2,6-dimethylquinoline-4-carboxylate	774586-89-9	98%	5g	￥16388.00	2024-07-28